Cas no 42828-13-7 (2,5-Dimethyl-1,2-thiazol-3(2H)-one)

• Product Name: 2,5-Dimethyl-1,2-thiazol-3(2H)-one
• CAS No: 42828-13-7
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 2827385
• PubChem ID: 20611635
• Update Time: 2025-04-21

2,5-Dimethyl-1,2-thiazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1,2-thiazol-3(2H)-one
• 42828-13-7
• SCHEMBL16997424
• DTXSID50609082

• Inchi： 1S/C5H7NOS/c1-4-3-5(7)6(2)8-4/h3H,1-2H3
• InChI Key： ZEFUPIGIKKXZQI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(N1C)=O

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes